Cerium-140
Overview
Description
Cerium-140 is a stable isotope of the element cerium, which is part of the lanthanide series in the periodic table. Cerium is the most abundant of the rare-earth elements and is found in various minerals such as bastnasite and monazite. This compound constitutes approximately 88.45% of naturally occurring cerium . This isotope is notable for its applications in various scientific fields due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: Cerium-140 can be isolated from cerium-containing minerals through a series of chemical processes. One common method involves the extraction of cerium from monazite sand using sulfuric acid, followed by the separation of cerium from other rare-earth elements through solvent extraction techniques .
Industrial Production Methods: In industrial settings, cerium is often produced by the reduction of cerium(III) fluoride with calcium at high temperatures. Another method involves the electrolysis of molten cerium chloride. These processes yield cerium metal, which can then be further purified to obtain this compound .
Chemical Reactions Analysis
Types of Reactions: Cerium-140, like other cerium isotopes, undergoes various chemical reactions, including oxidation, reduction, and complexation.
Reduction: Cerium(IV) can be reduced to cerium(III) using reducing agents such as hydrogen or carbon monoxide.
Complexation: Cerium forms complexes with various ligands, which are used in different catalytic and industrial applications.
Common Reagents and Conditions:
Oxidation: Oxygen or air at elevated temperatures.
Reduction: Hydrogen gas or carbon monoxide at high temperatures.
Complexation: Various organic ligands under controlled pH and temperature conditions.
Major Products:
Oxidation: Cerium dioxide (CeO2).
Reduction: Cerium(III) compounds.
Complexation: Cerium-ligand complexes.
Scientific Research Applications
Cerium-140 has a wide range of applications in scientific research:
Chemistry: Used as a catalyst in organic synthesis and in the production of fine chemicals.
Biology: Employed in studies of cellular processes and as a tracer in biological systems.
Medicine: Investigated for its potential use in cancer treatment and as an antioxidant.
Industry: Utilized in the manufacturing of glass, ceramics, and as a polishing agent.
Mechanism of Action
The mechanism by which cerium-140 exerts its effects is primarily through its redox properties. Cerium can switch between the +3 and +4 oxidation states, which allows it to participate in various redox reactions. This redox cycling is crucial in its role as a catalyst and in its biological applications, where it can neutralize free radicals and reduce oxidative stress .
Comparison with Similar Compounds
Cerium-138: Less abundant, used in specific nuclear applications.
Cerium-142: Also less abundant, with applications in nuclear science.
Cerium-140’s unique combination of abundance and chemical properties makes it particularly valuable for a wide range of applications.
Properties
IUPAC Name |
cerium-140 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ce/i1+0 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWXLDORMOJMVQZ-IGMARMGPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ce] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[140Ce] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ce |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80931242 |
Source
|
| Record name | (~140~Ce)Cerium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80931242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.90545 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14191-73-2 |
Source
|
| Record name | Cerium, isotope of mass 140 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014191732 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~140~Ce)Cerium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80931242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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